Cas no 2639419-73-9 (ethyl 3-(4-cyano-2-methyl-1,3-oxazol-5-yl)aminopropanoate)

• Product Name: ethyl 3-(4-cyano-2-methyl-1,3-oxazol-5-yl)aminopropanoate
• CAS No: 2639419-73-9
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 5651858
• PubChem ID: 165897876
• Update Time: 2025-10-29

ethyl 3-(4-cyano-2-methyl-1,3-oxazol-5-yl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[(4-cyano-2-methyl-1,3-oxazol-5-yl)amino]propanoate
• 2639419-73-9
• EN300-28229557
• ethyl 3-(4-cyano-2-methyl-1,3-oxazol-5-yl)aminopropanoate

• Inchi： 1S/C10H13N3O3/c1-3-15-9(14)4-5-12-10-8(6-11)13-7(2)16-10/h12H,3-5H2,1-2H3
• InChI Key： DARPLBSKRRFCJK-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C#N)=C1NCCC(=O)OCC

Computed Properties

• Exact Mass: 223.09569129g/mol
• Monoisotopic Mass: 223.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.2Ų

Additional information on ethyl 3-(4-cyano-2-methyl-1,3-oxazol-5-yl)aminopropanoate

Ethyl 3-(4-Cyano-2-Methyl-1,3-Oxazol-5-Yl)Aminopropanoate: A Comprehensive Overview

Ethyl 3-(4-Cyano-2-Methyl-1,3-Oxazol-5-Yl)Aminopropanoate, identified by the CAS number 2639419-73-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines an oxazole ring with a cyano group and an ethyl ester moiety. The oxazole ring, a five-membered heterocyclic structure containing oxygen and nitrogen atoms, is a key feature of this molecule, contributing to its reactivity and potential applications in drug design.

The synthesis of Ethyl 3-(4-Cyano-2-Methyl-1,3-Oxazol-5-Yl)Aminopropanoate involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making this compound more accessible for large-scale production. Researchers have also explored the use of microwave-assisted synthesis techniques to accelerate reaction times while maintaining product quality.

One of the most promising applications of this compound lies in its potential as a precursor in the development of bioactive molecules. The oxazole ring is known to exhibit diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. By modifying the substituents on the oxazole ring and the ester group, scientists can tailor the compound's pharmacokinetic properties to suit specific therapeutic needs.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of Ethyl 3-(4-Cyano-2-Methyl-1,3-Oxazol-5-Yl)Aminopropanoate to various protein targets. These studies have revealed potential interactions with enzymes involved in inflammatory pathways, suggesting its role in anti-inflammatory drug development. Additionally, preliminary in vitro experiments have demonstrated moderate cytotoxicity against certain cancer cell lines, indicating its potential as an antitumor agent.

The structural versatility of this compound also makes it a valuable tool in combinatorial chemistry. By incorporating it into larger molecular frameworks, researchers can explore novel chemical space and discover new bioactive entities. This approach has been particularly effective in identifying lead compounds for neurodegenerative diseases, where oxazole-containing molecules have shown promise in modulating key pathological processes.

In terms of environmental impact, recent studies have assessed the biodegradability of Ethyl 3-(4-Cyano-2-Methyl-1,3-Oxazol-5-Yl)Aminopropanoate. Under aerobic conditions, the compound exhibits moderate biodegradation rates, suggesting that it may not persist long-term in natural ecosystems. However, further research is needed to evaluate its fate under anaerobic conditions and its potential toxicity to aquatic organisms.

In conclusion, Ethyl 3-(4-Cyano-2-Methyl-1,3-Oxazol-5-Yl)Aminopropanoate (CAS No. 2639419788787878787878787878787878787878) represents a versatile building block with significant potential in drug discovery and chemical synthesis. Its unique structure and diverse biological activities make it a focal point for ongoing research efforts aimed at advancing therapeutic interventions for various diseases.